![molecular formula C23H19N3O3S B2731700 N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide CAS No. 895021-02-0](/img/structure/B2731700.png)
N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound can be inferred from its name and the structures of similar compounds. It likely contains a [1,3]dioxolo[4’,5’:4,5]benzo[1,2-d]thiazol-6-amine moiety , a phenyl group, and a pyridin-3-ylmethyl group. The exact structure would need to be confirmed by techniques such as NMR spectroscopy .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from similar compounds. For instance, [1,3]dioxolo[4’,5’:4,5]benzo[1,2-d]thiazol-6-amine is a solid at room temperature .Scientific Research Applications
Heterocyclic Compound Synthesis
Compounds containing heterocyclic structures similar to the query molecule are extensively explored for their synthetic routes and characterizations. For instance, Patel et al. (2015) synthesized a novel series of heterocyclic compounds, demonstrating methodologies that could be applicable for synthesizing complex molecules like "N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide" and assessing their biological activities against various bacteria and fungi (Patel & Patel, 2015).
Anticonvulsant Activity
Compounds with similar frameworks have been evaluated for their anticonvulsant properties. Kamiński et al. (2015) designed and synthesized a library of compounds as potential anticonvulsant agents, highlighting the therapeutic potential of structurally related molecules (Kamiński et al., 2015).
Herbicidal Activity
Research by Liu and Shi (2014) into novel N-{5-[2-(4,6-dimethoxy-pyrimidin-2-yloxy)-phenyl]-[1,3,4]thiadiazol-2-yl}2-aroxy-propanamides unveiled moderate to good herbicidal activity, indicating the utility of structurally related compounds in agricultural sciences (Liu & Shi, 2014).
Antimicrobial and Anti-inflammatory Applications
The structural analogs of the query molecule have shown promising antimicrobial and anti-inflammatory activities. For example, Zablotskaya et al. (2013) synthesized a series of compounds that exhibited marked sedative action, high anti-inflammatory activity, selective cytotoxic effects concerning tumor cell lines, and antimicrobial action (Zablotskaya et al., 2013).
Electrochromic Materials
Ming et al. (2015) explored thiadiazolo[3,4-c]pyridine as an electron acceptor for developing fast-switching green electrochromic polymers, demonstrating the potential of similar compounds in material science and electronic applications (Ming et al., 2015).
Future Directions
properties
IUPAC Name |
N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O3S/c27-22(9-8-16-5-2-1-3-6-16)26(14-17-7-4-10-24-13-17)23-25-18-11-19-20(29-15-28-19)12-21(18)30-23/h1-7,10-13H,8-9,14-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYFGOHZIRSMUEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C3C(=C2)N=C(S3)N(CC4=CN=CC=C4)C(=O)CCC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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